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Compound of Interest

Compound Name:
2-(Chloromethyl)-4-

methylquinoline

CAS No.: 91348-86-6

Cat. No.: B1610146

Get Quote

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of

numerous pharmaceuticals with a wide range of biological activities, including antimalarial,

antibacterial, and anticancer properties. The functionalization of this scaffold is crucial for

modulating therapeutic efficacy. 2-(Chloromethyl)-4-methylquinoline serves as a potent

electrophilic intermediate. The presence of a highly reactive chloromethyl group at the 2-

position provides a synthetic handle for introducing the 4-methylquinoline moiety into more

complex molecular architectures via nucleophilic substitution reactions. This makes it an

invaluable, albeit not widely cataloged, precursor for the synthesis of novel therapeutic agents

and functional materials.

Physicochemical and Structural Properties
While direct, verified physical constants for 2-(Chloromethyl)-4-methylquinoline are not

readily available in public databases, we can deduce its core properties based on its structure

and comparison with related compounds like 2-chloro-4-methylquinoline.

Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1610146#bc-rfq
https://www.benchchem.com/product/b1610146/docs?utm_src=pdf-body#introduction-the-quinoline-scaffold-and-the-utility-of-a-reactive-intermediate
https://www.benchchem.com/product/b1610146/docs?utm_src=pdf-body#introduction-the-quinoline-scaffold-and-the-utility-of-a-reactive-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
2-(Chloromethyl)-4-

methylquinoline
-

Molecular Formula C₁₁H₁₀ClN -

Molecular Weight 191.66 g/mol -

Canonical SMILES
CC1=CC=NC2=C1C=CC=C2C

Cl
-

InChI Key
InChIKey=FGMADBGVNGUT

SD-UHFFFAOYSA-N
-

CAS Number
Not assigned or not widely

reported.
-

Appearance
Predicted: Off-white to pale

yellow solid.
Inferred

Solubility

Predicted: Soluble in

chlorinated solvents (CH₂Cl₂,

CHCl₃), ethers (THF), and

esters (EtOAc); sparingly

soluble in water.

Inferred

Note:Researchers should exercise caution and not confuse this compound with its widely

available isomer, 2-(Chloromethyl)-4-methylquinazoline (CAS No. 109113-72-6), which

possesses significantly different physical and chemical properties.[1][2][3]

Proposed Synthesis Pathway and Experimental
Protocol
The synthesis of 2-(Chloromethyl)-4-methylquinoline can be logically achieved via a two-

step process starting from the readily available acetoacetanilide. This pathway involves the

classic Knorr quinoline synthesis to form the quinolin-2-one core, followed by a chlorination

reaction.
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Synthetic Workflow Diagram

Step 1: Knorr Quinoline Synthesis

Step 2: Chlorination

Acetoacetanilide

2-Hydroxy-4-methylquinoline
(4-Methylquinolin-2(1H)-one)

  Conc. H₂SO₄

  70-95°C

2-(Chloromethyl)-4-methylquinoline

  POCl₃ or SOCl₂
  Reflux

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1610146/docs#introduction-the-quinoline-scaffold-
and-the-utility-of-a-reactive-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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